Cas no 394236-62-5 (4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole)

• Product Name: 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole
• CAS No: 394236-62-5
• MF: C₁₇H₁₅BrN₂S
• MW: 359.283401727676
• CID: 5946607
• PubChem ID: 1362131
• Update Time: 2025-06-08

4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole
• AKOS001631726
• SR-01000443892
• DivK1c_005784
• 4-[(4-bromophenyl)sulfanyl]-3,5-dimethyl-1-phenyl-1H-pyrazole
• 4-((4-bromophenyl)thio)-3,5-dimethyl-1-phenyl-1H-pyrazole
• EU-0006040
• CDS1_004744
• BIM-0036600.P001
• CBMicro_036488
• SR-01000443892-1
• F0755-0044
• 394236-62-5
• 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenylpyrazole

• Inchi： 1S/C17H15BrN2S/c1-12-17(21-16-10-8-14(18)9-11-16)13(2)20(19-12)15-6-4-3-5-7-15/h3-11H,1-2H3
• InChI Key： KLCWTOPKFPZLEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 358.01393g/mol
• Monoisotopic Mass: 358.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole

Introduction to 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS No. 394236-62-5)

4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS No. 394236-62-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of a bromophenyl group and a sulfanyl moiety, contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The molecular structure of 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole is characterized by a central pyrazole ring substituted with a 4-bromophenyl group at the 4-position and a phenyl group at the 1-position. Additionally, the 3 and 5 positions are occupied by methyl groups, while a sulfanyl (thioether) linkage connects the pyrazole ring to the 4-bromophenyl moiety. This intricate arrangement imparts specific chemical properties that influence its reactivity and biological activity.

In recent studies, 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole has shown promising results in various pharmacological assays. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole has also been investigated for its analgesic effects. Preclinical studies using animal models have shown that this compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism underlying its analgesic activity is thought to involve the modulation of nociceptive pathways in the central nervous system.

The anticonvulsant potential of 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole has also been explored. In rodent models of epilepsy, this compound has exhibited dose-dependent protection against chemically induced seizures. The anticonvulsant activity is hypothesized to be related to its ability to modulate GABAergic neurotransmission, which is a key factor in seizure control.

In addition to these therapeutic applications, 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole has been studied for its potential as a lead compound in drug discovery efforts. Its unique structure provides a valuable scaffold for the development of novel drugs with improved pharmacological profiles. Researchers have used this compound as a starting point for structure-based drug design, aiming to optimize its potency and selectivity for specific therapeutic targets.

The synthesis of 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a pyrazole ring through the condensation of hydrazine with an appropriate carbonyl compound. Subsequent functionalization steps are then employed to introduce the bromophenyl and phenyl substituents, as well as the sulfanyl linkage. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

The physicochemical properties of 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole, such as solubility and stability, are important considerations for its use in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under various conditions has also been evaluated, with results indicating that it remains stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions.

Toxicity assessments are crucial for evaluating the safety profile of any potential drug candidate. Preliminary toxicology studies on 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole have indicated low toxicity at therapeutic doses. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 4-(4-bromophenyl)sulfanyl-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS No. 394236-62-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.